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Cat. No.: B070022 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Rhodium triiodide (RhI₃) is a black crystalline solid known primarily for its role as a catalyst in

industrial carbonylation reactions, such as the production of acetic acid.[1] While rhodium and

its various compounds are extensively studied for their catalytic and electrochemical properties,

the direct application of solid rhodium triiodide as a primary material in electrochemical

sensors and electrocatalysis is not widely documented in current scientific literature.

These application notes aim to provide a comprehensive overview of the existing research on

rhodium-based materials in electrochemical applications, with a focus on areas where rhodium
triiodide could potentially play a role, either as a precursor or as a component of a composite

material. We will cover the synthesis of rhodium-containing nanomaterials, their application in

electrocatalysis, and the fabrication of electrochemical sensors.

Physicochemical Properties of Rhodium Triiodide
A summary of the key properties of rhodium triiodide is presented in the table below.
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Property Value Reference

Chemical Formula RhI₃ [2]

Molar Mass 483.62 g/mol [3]

Appearance Black crystalline powder [2]

Crystal Structure Monoclinic, similar to AlCl₃ [2]

Purity 99.9+% (metals basis) [3]

Rhodium Triiodide as a Precursor for
Electrocatalytic Nanomaterials
While direct use is limited, rhodium triiodide can serve as a precursor for the synthesis of

rhodium-based nanoparticles, which exhibit significant electrocatalytic activity. The iodide ions

can also play a crucial role in directing the growth and morphology of these nanocrystals.[4]

Experimental Protocol: Synthesis of Rhodium
Nanoparticles via Reduction of a Rhodium(III) Precursor
This protocol describes a general method for the synthesis of rhodium nanoparticles using a

rhodium(III) precursor, which could be rhodium triiodide.

Materials:

Rhodium(III) chloride hydrate (RhCl₃·xH₂O) or Rhodium(III) iodide (RhI₃)

Ethylene glycol (solvent and reducing agent)

Polyvinylpyrrolidone (PVP) (capping agent)

Acetone

Ethanol

Procedure:
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Precursor Solution: Dissolve a specific amount of the rhodium precursor (e.g., RhCl₃·xH₂O)

and PVP in ethylene glycol in a flask.

Heating: Heat the solution to a specific temperature (e.g., 160 °C) under magnetic stirring.

Reaction: Maintain the temperature for a set duration (e.g., 1-3 hours) to allow for the

reduction of Rh(III) ions and the formation of Rh nanoparticles.

Isolation: After cooling to room temperature, precipitate the nanoparticles by adding acetone.

Washing: Centrifuge the mixture and wash the collected nanoparticles multiple times with a

mixture of acetone and ethanol to remove excess PVP and byproducts.

Drying: Dry the final rhodium nanoparticle product under vacuum.

Diagram of Experimental Workflow:
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Workflow for the synthesis of rhodium nanoparticles.

Electrochemical Applications of Rhodium-Based
Materials

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b070022?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b070022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Rhodium and its compounds are promising for various electrochemical reactions, particularly

the hydrogen evolution reaction (HER) and oxygen evolution reaction (OER), which are crucial

for water splitting and renewable energy technologies.

Hydrogen Evolution Reaction (HER)
Rhodium-based materials have shown excellent activity for the HER in acidic media. While

data for pure RhI₃ is unavailable, studies on rhodium nanoparticles and alloys provide valuable

benchmarks.

Electrocatalyst Electrolyte
Overpotential
@ 10 mA/cm²
(mV)

Tafel Slope
(mV/dec)

Reference

Rh Nanoparticles

(water ablation)
0.5 M H₂SO₄ ~20 50-54 [5]

Rh-Ir Alloy

(Rh₂₂Ir₇₈)
0.5 M H₂SO₄

Not specified for

HER

Not specified for

HER
[6]

Oxygen Evolution Reaction (OER)
The OER is another critical reaction where rhodium-iridium alloys have demonstrated high

activity and stability in acidic electrolytes.

Electrocatalyst Electrolyte
Overpotential
@ 10 mA/cm²
(mV)

Mass Activity
@ 300 mV
overpotential
(A/mgIr)

Reference

Rh-Ir Alloy

(Rh₂₂Ir₇₈)
0.5 M H₂SO₄ Not specified 1.17 [6]

Pure Ir

Nanoparticles
0.5 M H₂SO₄ Not specified ~0.39 [6]
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Electrochemical Sensors Based on Rhodium
Materials
The development of electrochemical sensors using rhodium-based materials is an active area

of research. These sensors leverage the catalytic properties of rhodium to detect various

analytes. Although no sensors directly utilizing solid rhodium triiodide have been detailed, an

amperometric sensor for Rh(III) ions using an ion-imprinted polymer has been reported,

showcasing the electroanalytical relevance of rhodium.[7]

Experimental Protocol: Fabrication of a Modified
Electrode for Sensing (General)
This protocol outlines a general procedure for modifying an electrode with a nanomaterial,

which could be adapted for rhodium nanoparticles synthesized from a RhI₃ precursor.

Materials:

Glassy carbon electrode (GCE) or other suitable substrate

Rhodium nanoparticles

Nafion solution (5 wt%)

Ethanol

Deionized water

Alumina slurry (for polishing)

Procedure:

Electrode Polishing: Polish the GCE surface with alumina slurry to a mirror finish.

Cleaning: Sonicate the polished electrode in deionized water and ethanol to remove any

residual alumina particles.
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Catalyst Ink Preparation: Disperse a known amount of rhodium nanoparticles in a mixture of

deionized water, ethanol, and Nafion solution. Sonicate the mixture to form a homogeneous

ink.

Electrode Modification: Drop-cast a small volume of the catalyst ink onto the GCE surface

and let it dry at room temperature.

Electrochemical Characterization: Characterize the modified electrode using techniques like

cyclic voltammetry (CV) and electrochemical impedance spectroscopy (EIS) in a suitable

electrolyte.

Diagram of Electrode Modification and Sensing Workflow:
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General workflow for electrode modification and sensing.

Signaling Pathways and Logical Relationships
In the context of an amperometric sensor, the fundamental principle involves the

electrocatalytic oxidation or reduction of the target analyte at the modified electrode surface,

leading to a measurable current that is proportional to the analyte concentration.
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Diagram of a Hypothetical Amperometric Sensing Mechanism:

Target Analyte

Electrocatalytic
Oxidation/Reduction

diffuses to

Rh-modified Electrode
(e.g., from RhI3 precursor)

catalyzes

Reaction Product Measurable Current

generates

Click to download full resolution via product page

Conceptual diagram of an amperometric sensing mechanism.

Conclusion and Future Outlook
While rhodium triiodide is a well-established catalyst in industrial organic synthesis, its direct

application in electrochemical sensors and electrocatalysis is an underexplored area of

research. The available literature strongly suggests that rhodium-based materials, often

synthesized from rhodium precursors, possess excellent electrochemical properties. Future

research could focus on the direct use of rhodium triiodide, potentially in composite materials

or as thin films, for sensing and catalytic applications. The influence of the iodide component on

the electrochemical behavior of such materials warrants further investigation, as it may offer

unique advantages in terms of catalytic activity and stability. The protocols and data presented

here for related rhodium compounds provide a solid foundation for venturing into this promising

research direction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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